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Compound of Interest

Compound Name: 2-Chloropropionyl chloride

Cat. No.: B156108

An In-depth Technical Guide to the Synthesis of 2-Chloropropionyl Chloride Using Thionyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloropropionyl chloride (CsH4CIl20) is a highly reactive and versatile chemical
intermediate, critical in the synthesis of a wide array of pharmaceuticals and agrochemicals.[1]
[2][3] Its structure, featuring both an acyl chloride and an alpha-chloro group, makes it an
excellent precursor for introducing the 2-chloropropionyl moiety into more complex molecules.
[1] A primary and efficient method for its synthesis is the reaction of 2-chloropropionic acid with
thionyl chloride (SOCIz2). This technical guide provides a comprehensive overview of this
synthesis, detailing the reaction mechanism, experimental protocols, and critical safety
considerations. Quantitative data from various optimized processes are summarized for
comparative analysis, and key workflows are visualized to enhance understanding.

Reaction Mechanism

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride is a classic and
reliable transformation. The reaction proceeds through a nucleophilic acyl substitution
mechanism. The carboxylic acid oxygen attacks the electrophilic sulfur atom of thionyl chloride.
Following the departure of a chloride ion, the intermediate decomposes to form the acyl
chloride, sulfur dioxide (SOz), and hydrogen chloride (HCI).[4] The formation of gaseous
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byproducts helps to drive the reaction to completion, simplifying product purification.[1]
Catalysts such as pyridine or N,N-dimethylformamide (DMF) can be used to accelerate the
reaction.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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